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Compound of Interest

Compound Name: GRL0617

Cat. No.: B1672152 Get Quote

Introduction
GRL0617 is a potent and selective noncovalent inhibitor of the papain-like protease (PLpro)

found in coronaviruses, including SARS-CoV and SARS-CoV-2.[1][2][3] By inhibiting the

deubiquitinase (DUB) and deISGylase activity of PLpro, GRL0617 can block viral replication

and modulate the host's innate immune response.[2][4][5][6] Accurate and consistent

preparation of GRL0617 stock solutions is critical for reliable experimental outcomes in

virological and immunological research. This document provides a detailed protocol for the

preparation, storage, and handling of GRL0617 stock solutions in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for GRL0617 are summarized

in the table below.
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Property Value Source(s)

Molecular Weight 304.39 g/mol [2][3][5]

Molecular Formula C₂₀H₂₀N₂O [2][3][5]

CAS Number 1093070-16-6 [2][3][5]

Solubility in DMSO
65 - 125 mg/mL (213.54 -

410.66 mM)
[1][7][8]

Appearance Light yellow to yellow solid [8]

Storage (Powder) -20°C for up to 3 years [8]

Storage (Stock Solution)
-20°C for up to 1 year; -80°C

for up to 2 years
[7][8]

Experimental Protocol
This protocol outlines the steps for preparing a 100 mM stock solution of GRL0617 in DMSO.

Materials:

GRL0617 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation:
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Before opening, allow the vial of GRL0617 powder to equilibrate to room temperature to

prevent condensation of moisture.

Ensure all equipment is clean and dry. Use of fresh, anhydrous DMSO is critical as

hygroscopic DMSO can significantly reduce the solubility of GRL0617.[1][8]

Weighing GRL0617:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of GRL0617 powder into the tube. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 30.44 mg of GRL0617.

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the tube containing the GRL0617
powder. To continue the example, add 1 mL of DMSO to the 30.44 mg of GRL0617.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.

If particulates are present, sonicate the solution in an ultrasonic bath for 5-10 minutes.[8]

Gentle warming of the tube to 37°C can also aid in dissolution.[7]

Repeat vortexing and sonication/warming until the solution is clear and all solid has

dissolved.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. This will minimize freeze-thaw cycles which can degrade the

compound.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to 1 year), store the aliquots at -20°C. For long-term storage

(up to 2 years), store at -80°C.[8]

Visualization of Experimental Workflow and
Signaling Pathway
To further clarify the procedures and the mechanism of action of GRL0617, the following

diagrams are provided.
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Caption: Workflow for preparing GRL0617 stock solution.
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Caption: GRL0617 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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